Cas no 2171960-84-0 ({2-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methyl methanesulfonate)

• Product Name: {2-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methyl methanesulfonate
• CAS No: 2171960-84-0
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 5992349
• PubChem ID: 165766488
• Update Time: 2025-11-06

{2-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• {2-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methyl methanesulfonate
• EN300-1653167
• 2171960-84-0
• {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methyl methanesulfonate

• Inchi： 1S/C10H16N2O3S/c1-8-9(7-15-16(2,13)14)12-6-4-3-5-10(12)11-8/h3-7H2,1-2H3
• InChI Key： PQQUQUCELUBPME-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1=C(C)N=C2CCCCN21

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.6Ų

Additional information on {2-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methyl methanesulfonate

Comprehensive Overview of {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methyl methanesulfonate (CAS No. 2171960-84-0)

{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methyl methanesulfonate (CAS No. 2171960-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern therapeutics.

The molecular structure of {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methyl methanesulfonate features a methanesulfonate ester group attached to an imidazo[1,2-a]pyridine core. This configuration enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of small-molecule drugs, particularly in oncology and neurology, where precision targeting is critical. The compound's CAS No. 2171960-84-0 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the most discussed applications of {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methyl methanesulfonate is its potential use in cancer immunotherapy. With the rise of personalized medicine, researchers are exploring how this compound can be tailored to modulate immune responses. Additionally, its compatibility with click chemistry techniques makes it a versatile tool for bioconjugation, a method widely used in diagnostic assays and drug delivery systems.

From a synthetic perspective, the compound's methanesulfonate group offers advantages in prodrug design, a strategy increasingly adopted to improve drug bioavailability. This aligns with current trends in green chemistry, where minimizing waste and optimizing reaction efficiency are priorities. The imidazo[1,2-a]pyridine scaffold is also being investigated for its anti-inflammatory and antiviral properties, topics that have gained traction due to global health challenges.

In summary, {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methyl methanesulfonate (CAS No. 2171960-84-0) represents a promising candidate for advancing drug development and biochemical research. Its multifaceted applications, from GPCR modulation to bioconjugation, underscore its importance in contemporary science. As interest in targeted therapies and sustainable chemistry grows, this compound is poised to play a pivotal role in shaping future innovations.